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Compound of Interest

Compound Name: 2-Ethyloxolan-3-amine

Cat. No.: B15265810

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethyloxolan-3-amine is a heterocyclic organic compound with potential applications in
pharmaceutical and chemical research. A thorough understanding of its physicochemical
properties is fundamental for its application in drug design, synthesis, and formulation. This
technical guide provides a summary of the available data for 2-Ethyloxolan-3-amine and
outlines detailed experimental protocols for the determination of its key physicochemical
parameters.

Core Physicochemical Data

Quantitative data for 2-Ethyloxolan-3-amine is sparse in publicly available literature. The
following table summarizes the known information and highlights the parameters that require
experimental determination.
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Property Value Source
IUPAC Name 2-Ethyloxolan-3-amine
Synonyms 3-Amino-2-ethyl-
tetrahydrofuran
CAS Number 1500657-23-7 Commercial Supplier
Molecular Formula CeH13NO Commercial Supplier
Molecular Weight 115.17 g/mol Commercial Supplier
Melting Point No data available
Boiling Point No data available
Water Solubility No data available
pKa No data available
LogP No data available

Experimental Protocols for Physicochemical
Property Determination

The following sections detail standard experimental methodologies that can be employed to
determine the unknown physicochemical properties of 2-Ethyloxolan-3-amine.

Determination of Boiling Point (Micro-scale Method)

Given that 2-Ethyloxolan-3-amine is likely a liquid at room temperature based on its structure
and the properties of similar small amines, a micro-scale boiling point determination method is
appropriate.[1][2]

Methodology:

o Sample Preparation: A small sample of 2-Ethyloxolan-3-amine (a few milliliters) is placed
into a clean, dry test tube.[1]

e Apparatus Setup:
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o An empty capillary tube is placed in the test tube with the open end down.

o The test tube is attached to a thermometer using a rubber band or thread, ensuring the
bottom of the test tube is level with the thermometer bulb.

o The assembly is suspended in a heating bath (e.g., paraffin oil) ensuring the sample is
below the liquid level of the bath.[1]

e Heating and Observation:
o The heating bath is heated gently and stirred to ensure uniform heat distribution.[1]

o Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.

o The temperature at which a rapid and continuous stream of bubbles emerges is recorded.
At this point, the vapor pressure of the sample is equal to the atmospheric pressure.[1]

o Data Recording: The recorded temperature is the boiling point of the substance. It is
advisable to repeat the measurement to ensure accuracy.

Apparatus Setup

t
E(Place sample in test Lube)—»(lnsen inverted capillary Lube)—b(Auach test tube to thermometer)—»(Suspend in heating bath Heat bath genllyHObsze for rapid bubble su-eam)—»(Record lemperalure)}

Measurement
r

Click to download full resolution via product page

Diagram of the workflow for boiling point determination.

Determination of Water Solubility

A qualitative and semi-quantitative assessment of water solubility can be performed using a
simple test tube method.[3][4]

Methodology:
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o Sample Preparation: In a small test tube, add a known small amount of 2-Ethyloxolan-3-
amine (e.g., 2-3 drops if liquid, or ~10 mg if solid).[5]

e Solvent Addition: Add a small, measured volume of deionized water (e.g., 0.1 mL) to the test
tube.

o Observation: Vigorously shake the test tube. Observe if the compound dissolves completely
to form a homogeneous solution.[5]

e Incremental Solvent Addition: If the compound does not dissolve, add incremental volumes
of water, shaking after each addition, until the compound dissolves or a maximum volume
(e.g., 3 mL) is reached.

o Classification:

o Soluble: If the compound dissolves completely.

o Slightly Soluble: If only a portion of the compound dissolves.

o Insoluble: If the compound does not visibly dissolve.[3]

e pH Measurement: For soluble or slightly soluble samples, the pH of the resulting solution
should be measured using pH paper or a calibrated pH meter to determine if the compound
is acidic or basic.[4][6] Given the amine functional group, a basic pH is expected.
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Logical workflow for determining water solubility.
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Determination of pKa by Potentiometric Titration

The pKa, a measure of the acidity of the conjugate acid of the amine, is a critical parameter.
Potentiometric titration is a precise method for its determination.[7][8][9]

Methodology:

 Instrument Calibration: Calibrate a pH meter using standard buffer solutions (e.g., pH 4, 7,
and 10).[7]

e Sample Preparation:

o Accurately weigh a sample of 2-Ethyloxolan-3-amine and dissolve it in a known volume
of deionized water to create a solution of known concentration (e.g., 0.01 M).

o To maintain a constant ionic strength, a neutral salt such as potassium chloride (KCI) can
be added.[7]

o Titration:

o Place the sample solution in a beaker with a magnetic stir bar and immerse the calibrated
pH electrode.

o Titrate the solution with a standardized solution of a strong acid (e.g., 0.1 M HCI), adding
the titrant in small, precise increments.[9]

o Record the pH of the solution after each addition of the titrant, allowing the reading to
stabilize.[7]

o Data Analysis:
o Plot a titration curve of pH versus the volume of titrant added.

o Determine the equivalence point, which is the point of maximum slope on the titration
curve (the inflection point).

o The pH at the half-equivalence point (the point where half of the amine has been
protonated) is equal to the pKa of the conjugate acid.[10]
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Workflow for pKa determination by potentiometric titration.
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Determination of Octanol-Water Partition Coefficient
(LogP) by Shake-Flask Method

The octanol-water partition coefficient (LogP) is a measure of a compound's lipophilicity and is
crucial for predicting its pharmacokinetic properties. The shake-flask method is the traditional
and most reliable method for its determination.

Methodology:
e Preparation of Phases:

o Pre-saturate n-octanol with water and water with n-octanol by mixing them and allowing
the phases to separate.

e Sample Preparation:
o Prepare a stock solution of 2-Ethyloxolan-3-amine in the pre-saturated water.
 Partitioning:

o In a separatory funnel, combine a known volume of the aqueous stock solution with a
known volume of the pre-saturated n-octanol.

o Shake the funnel vigorously for a set period (e.g., 10-30 minutes) to allow for the
partitioning of the amine between the two phases.

o Allow the funnel to stand undisturbed until the two phases have completely separated.
e Analysis:
o Carefully separate the aqueous and n-octanol layers.

o Determine the concentration of 2-Ethyloxolan-3-amine in each phase using a suitable
analytical technique (e.g., gas chromatography, HPLC, or UV-Vis spectroscopy if the
compound has a chromophore).

e Calculation:
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o The partition coefficient (P) is calculated as the ratio of the concentration of the amine in
the n-octanol phase to its concentration in the aqueous phase.

o LogP is the base-10 logarithm of the partition coefficient.
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Workflow for LogP determination by the shake-flask method.

Conclusion

While experimental data for 2-Ethyloxolan-3-amine is currently limited, the standard
methodologies outlined in this guide provide a clear path for the determination of its essential
physicochemical properties. The accurate measurement of these parameters is a critical step in
advancing the research and development of this compound for its potential applications in the
pharmaceutical and chemical industries. Researchers are encouraged to perform these
experiments to build a comprehensive physicochemical profile of 2-Ethyloxolan-3-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15265810#physicochemical-properties-of-2-
ethyloxolan-3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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